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Chemical Profile & Storage Conditions

Dihydromorin (CAS 18422-83-8) is a flavonoid. The table below summarizes its basic properties and

storage requirements.

Property

Specification

CAS Number

Molecular Formula

Molecular Weight

Appearance

Chemical Name

Storage (Powder)

Storage (Solution)

18422-83-8 [1] [2] [3]

C1sH1207 [1] [2] [4]

304.25 g/mol [3]

Solid, Powder [1] [2]

(2R,3R)-2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-2,3-dihydrochromen-4-one [2]

Desiccate at -20°C [1] [2] [3]

-80°C [1] [3]

Handling, Hazards, and Troubleshooting
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This section covers the safe handling of Dihydromerin based on its Safety Data Sheet (SDS) and common

experimental scenarios.

Aspect

Guidance & Requirements

Hazard Statements

Personal Protective

Equipment (PPE)

Engineering Controls

Solubility

Solution Preparation

Incompatibilities

H302: Harmful if swallowed. H410: Very toxic to aquatic life with long-lasting
effects [1].

Safety goggles, protective gloves, impervious clothing, and a suitable
respirator [1].

Use in a well-ventilated area. Ensure accessible safety shower and eyewash
station [1].

Soluble in DMSO, acetone, chloroform, dichloromethane, and ethyl acetate

2].

For higher solubility, warm the tube at 37°C and use an ultrasonic bath.
Stock solutions can be stored below -20°C for several months. For best
results, prepare and use solutions on the same day [2].

Strong acids, strong bases, strong oxidizing agents, and strong reducing
agents [1].

Experimental Protocols & Biological Activity

Dihydromorin is identified as an effective hypopigmenting agent. The following protocol and pathway are

based on a cited study using melan-a cells (normal murine melanocytes) [2] [3].
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Diagram: Experimental workflow for evaluating Dihydromorin's hypopigmenting effect.

¢ Key Findings from Protocol: In melan-a cells (normal murine melanocytes), Dihydromorin
exhibited strong inhibition of melanin synthesis. It down-regulated the levels of tyrosinase (TYR),
TRP-1, and TRP-2 by suppressing microphthalmia-associated transcription factor (MITF) at both the
transcriptional and translational levels. These depigmenting effects were also confirmed in an artificial

skin model [2] [3].

The diagram below illustrates the molecular mechanism of Dihydromerin action identified in the study.
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Diagram: Dihydromorin's mechanism for inhibiting melanogenesis.

FAQ for Researchers

Q1: What is the best way to prepare a long-term stock solution of Dihydromorin? It is recommended to
prepare concentrated stock solutions in a solvent like DMSO. Aliquot the solution to avoid repeated freeze-

thaw cycles and store it at -80°C. This can typically preserve the solution for several months [2].

Q2: My Dihydromorin powder has been stored at 4°C for a week. Is it still usable? The recommended
long-term storage condition for the powder is -20°C in a desiccated environment [1] [2]. Storage at 4°C may
be acceptable for short-term use, but for critical long-term experiments, using powder from the
recommended storage condition is advisable. If used, the compound should be checked for any visual signs

of degradation, such as discoloration.

Q3: Besides melanogenesis, what other biological activities has Dihydromorin shown? Yes, research

indicates that Dihydremorin exhibits strong inhibitory activity against mushroom tyrosinase, suggesting
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potential as an antibrowning agent in food systems [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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